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Compound Name:
2-Bromopyridine-4-

carboxaldehyde

Cat. No.: B056593 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromoisonicotinaldehyde

This technical guide provides a comprehensive overview of the core physical properties of 2-

Bromoisonicotinaldehyde, a significant reagent in chemical research and a key intermediate in

the synthesis of various pharmaceutical compounds. This document is intended for

researchers, scientists, and professionals in the field of drug development, offering detailed

data, experimental context, and visual representations of key concepts.

Chemical Identity and Structure
2-Bromoisonicotinaldehyde, also known by its synonyms 2-Bromo-4-formylpyridine and 2-

Bromo-4-pyridinecarboxaldehyde, is a halogenated pyridine derivative.[1][2][3] Its chemical

structure consists of a pyridine ring substituted with a bromine atom at the 2-position and an

aldehyde group at the 4-position.

Molecular Formula: C₆H₄BrNO[1][3][4][5]

Molecular Weight: 186.01 g/mol [1][3][4][6]

CAS Number: 118289-17-1[1][3]
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The key physical characteristics of 2-Bromoisonicotinaldehyde are summarized in the table

below. These properties are crucial for its handling, storage, and application in synthetic

chemistry.

Property Value Citations

Appearance

White to light yellow or pale

yellow crystalline powder,

crystals, or chunks.

[1][2][4][5]

Melting Point 52 - 57 °C [1][2][4][7]

Boiling Point 272.9 ± 20.0 °C (Predicted) [7][8]

Density 1.683 ± 0.06 g/cm³ (Predicted) [7]

Solubility Soluble in Acetone. [2][7]

Storage Conditions
Refrigerate at 0-10°C under an

inert atmosphere.
[2][4][7]

Sensitivity Air and heat sensitive. [2][4][7]

Factors Influencing Physical Properties
The physical properties of aldehydes like 2-Bromoisonicotinaldehyde are dictated by their

molecular structure. The presence of the polar carbonyl group (C=O) induces dipole-dipole

interactions between molecules.[9][10][11] These interactions result in higher boiling points

compared to non-polar alkanes of similar molecular weight, but lower boiling points than

corresponding alcohols, which can form stronger intermolecular hydrogen bonds.[9][11] While

aldehydes cannot hydrogen bond with each other, the oxygen atom in the carbonyl group can

act as a hydrogen bond acceptor with water molecules, explaining the solubility of smaller

aldehydes in water.[11][12] For 2-Bromoisonicotinaldehyde, its crystalline solid form at room

temperature is consistent with its molecular weight and the strong dipole-dipole interactions

present.
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Caption: Logical diagram of factors affecting aldehyde physical properties.

Experimental Protocols for Property Determination
While specific experimental data for the synthesis and characterization of 2-

Bromoisonicotinaldehyde are proprietary or found within patent literature, the determination of

its physical properties follows standard laboratory procedures for organic compounds.

Melting Point Determination
The melting point is determined to assess the purity of the crystalline solid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b056593?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A small amount of the dry, crystalline 2-Bromoisonicotinaldehyde is

packed into a capillary tube to a height of 2-3 mm.

Apparatus: The capillary tube is placed in a melting point apparatus (e.g., a Thiele tube with

mineral oil or a digital melting point device).

Heating: The sample is heated slowly, typically at a rate of 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has liquefied. A narrow melting range

(e.g., 1-2 °C) is indicative of a high-purity substance.
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Caption: Experimental workflow for melting point determination.
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Solubility Assessment
A qualitative assessment of solubility is performed to understand suitable solvent systems for

reactions and purification.

Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, acetone,

diethyl ether, hexanes) is selected.

Procedure: A small, measured amount of 2-Bromoisonicotinaldehyde (e.g., 10 mg) is added

to a test tube containing a specific volume of the solvent (e.g., 1 mL).

Observation: The mixture is agitated at a constant temperature (e.g., room temperature). The

substance is classified as soluble, partially soluble, or insoluble based on visual observation.

For 2-Bromoisonicotinaldehyde, solubility is noted in acetone.[2][7]

Safety and Handling
2-Bromoisonicotinaldehyde is an irritant and should be handled with appropriate personal

protective equipment (PPE).

Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335). It is also harmful if swallowed (H302).[1][3][6]

Recommended PPE: Safety glasses or goggles, gloves, and a dust mask (e.g., N95 type)

are recommended when handling the solid.[3][13]

Storage: The compound is sensitive to air and heat, necessitating storage in a cool, dry

place (2-8°C) under an inert atmosphere.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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